1-benzyl-6-bromo-1H-benzo[d]imidazole

• Molecular Formula: C14H11BrN2
• Molecular Weight: 287.15 g/mol
• IUPAC Name: 1-benzyl-6-bromobenzimidazole
• InChI: InChI=1S/C14H11BrN2/c15-12-6-7-13-14(8-12)17(10-16-13)9-11-4-2-1-3-5-11/h1-8,10H,9H2
• InChI Key: KHRQWUPQXHUGAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=NC3=C2C=C(C=C3)Br

Description

1-benzyl-6-bromo-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C14H11BrN2 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N1-benzyl-5-bromobenzene-1,2-diamine (450 mg, 1.63 mmol) in HC(OMe)3 (15 mL) was added TsOH.H2O (30 mg, 0.16 mmol). The mixture was stirred at 100° C. for 4 h. The reaction solution was concentrated, and the residue was washed with water and extracted with EtOAc. The organic layer was concentrated to give the crude 1-benzyl-6-bromo-1H-benzo[d]imidazole. The crude product was used in next step without further purification. LCMS (m/z): 287.1/288.1 [M+H]+/[M+2H]+